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Introduction

Pit and fissure sealants are a cornerstone of preventive dentistry, designed to obturate the
complex morphology of occlusal surfaces, thus preventing the accumulation of food debris and
cariogenic bacteria.[1][2] Occlusal fissures are significantly more susceptible to caries than
smooth tooth surfaces.[3] Helioseal, a light-curing resin-based sealant, has been clinically
utilized for this purpose. This document provides detailed application notes and protocols for
the use of Helioseal in preventing occlusal caries in permanent molars, targeted towards
researchers, scientists, and drug development professionals. The information is compiled from
various clinical studies and manufacturer's guidelines.

Mechanism of Action

Helioseal products are resin-based materials that form a micromechanically bonded protective
layer over the enamel surface of pits and fissures.[1] This physical barrier prevents oral
microorganisms and nutrients from accessing these susceptible sites, thereby inhibiting the
initiation and progression of dental caries.[1][2] Some formulations, such as Helioseal F and
Helioseal F Plus, contain fluoride-releasing compounds like fluorosilicate glass, which provides
an additional cariostatic effect by promoting remineralization and increasing enamel resistance.
[2][4] The light-cured polymerization of Helioseal is initiated by a photoinitiator, such as
camphorquinone, which absorbs light in the blue wavelength range (approximately 410-500
nm).[4]

Product Composition
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Helioseal sealants are primarily composed of dimethacrylates. Specific compositions can vary
between product versions:

o Helioseal Clear: Composed of Bis-GMA and triethylene glycol dimethacrylate (>99% by
weight), with stabilizers and catalysts making up the remainder (<1% by weight).[5]

» Helioseal F: Contains inorganic fillers (40%), including fluorosilicate glass, which facilitates
fluoride release.[2]

» Helioseal F Plus: A light-curing, white-shaded fissure sealant that also releases fluoride.[6]
[7] It contains fine filler particles to ensure a smooth surface.[6]

Quantitative Data from Clinical Studies

The clinical efficacy of Helioseal has been evaluated in several studies, focusing on retention,
marginal integrity, and caries prevention. Below is a summary of quantitative data from
comparative clinical trials.

Table 1: One-Year Clinical Performance of Helioseal-F vs. Embrace Hydrophilic Sealant[3]

Parameter (at 12

Helioseal-F (%) Embrace (%) P-value
months)
Complete Retention 60.0 62.5 1.000
Surface Smoothness

275 325 0.846
(Lost)
Optimal Color Match 77.5 82.5 0.527
Acceptable Marginal

. 62.5 60.0 0.841

Adaptation
Caries Incidence 1 tooth (out of 40) 3 teeth (out of 40) 0.317

Table 2: Twelve-Month Comparison of Helioseal-F (HF) with Embrace-WetBond (EW) and
Clinpro (CL) Sealants[1][8]
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Parameter (at 12 ]
Helioseal-F (%)

Embrace-WetBond )
Clinpro (%)

months) (%)
Marginal Integrit
g g. y. 60.0 83.3 73.3

(Contour Continuity)
Lack of Marginal

) ) 80.0 93.3 76.7
Discoloration
Total Retention 73.3 96.7 80.0

Table 3: Twenty-Four-Month Clinical Performance of Helioseal F vs. Embrace WetBond[9]

Parameter (at 24

Embrace WetBond

Helioseal F (%) P-value
months) (%)
Complete Retention 80.35 78.57 >0.5
Caries Prevalence 3.56 (2 teeth) 7.14 (4 teeth) > 0.05

Experimental Protocols

The following protocols are synthesized from manufacturer's instructions and methodologies

reported in clinical trials.

Patient/Tooth Selection Protocol (Clinical Trial

Adaptation)

¢ Inclusion Criteria:

[¢]

[e]

o

o

Patients aged 6-14 years with fully erupted permanent first or second molars.[1][8]
Teeth with deep pits and fissures susceptible to caries.[1][8]
Caries-free occlusal surfaces, or with questionable or non-cavitated initial lesions.[8][10]

Teeth with caries-free proximal surfaces.[8]
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¢ Exclusion Criteria:

o

Clinically detectable cavitated caries on the occlusal surface.[1][8]

[¢]

Previously placed sealants or restorations on the target tooth.[1][8]

[¢]

Teeth that cannot be adequately isolated from salivary contamination.[1][8]

[e]

Patients with known allergies to methacrylate resins.[5][11]

o

Uncooperative patients.[1][8]

Helioseal Application Protocol

This protocol outlines the step-by-step procedure for the application of Helioseal F/F Plus.
o Surface Preparation:

o Thoroughly clean the occlusal surface to be sealed using a slurry of pumice and water
with a rotating brush.[12]

o Rinse the surface thoroughly with water spray.[11][13]
* Isolation:

o Isolate the tooth from salivary contamination. A rubber dam is the preferred method for
optimal moisture control.[5][11][14] Cotton rolls may also be used.[3]

e Acid Etching:

o Apply a 37% phosphoric acid etching gel to the entire occlusal surface, extending slightly
beyond the anticipated sealant margin.[3][8]

o Allow the etchant to remain on the surface for 15 to 60 seconds, as per manufacturer
recommendations.[3][5][14]

o Thoroughly rinse the etched surface with water for at least 30 seconds.[3][8]
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o Dry the surface with oil- and water-free air. The etched enamel should have a distinct,
chalky-white appearance.[3][5][14]

o Critical Step: Avoid any saliva contamination after etching. If contamination occurs, re-
isolate, re-etch for 10-15 seconds, rinse, and dry.[11][13]

e Sealant Application:

o Apply Helioseal directly onto the prepared tooth surface using the provided disposable
cannula or a brush.[5][14]

o Use a sterile explorer or a fine-tipped instrument to guide the sealant into the depths of the
pits and fissures and to eliminate any air bubbles.[3]

o Allow the sealant to sit for approximately 15 seconds to ensure adequate flow and
adaptation.[5][14]

e Light Curing:

o Polymerize the sealant using a suitable dental curing light (e.g., LED or Halogen) with an
intensity of at least 400 mW/cm?2.[3]

o The curing time is typically 10-40 seconds, depending on the specific Helioseal product
and the light source.[3][6] Refer to the manufacturer's instructions for the specific product
being used.

o Post-Application Evaluation:

o Visually and tactilely inspect the sealant with an explorer to confirm complete coverage
and adequate retention.

o Check the occlusion with articulating paper and adjust if necessary.

Visualizations
Experimental Workflow
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Caption: Workflow for the clinical application of Helioseal sealant.
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Caption: Mechanism of Helioseal for occlusal caries prevention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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